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Compound of Interest

Compound Name: Germanium-74

Cat. No.: B079718

FOR IMMEDIATE REFERENCE: ESSENTIAL SAFETY PROTOCOLS

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with Germanium-74 (Ge-74). Adherence to these
procedures is paramount for ensuring a safe laboratory environment. Germanium-74 is a
stable, non-radioactive isotope and is not classified as a hazardous substance.[1] However,
safe handling practices are essential to minimize any potential risks, particularly when in
powdered form.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense in laboratory safety. The following
table outlines the required and recommended PPE for handling Germanium-74 in its solid and
powdered forms.
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Form of Germanium-74 Required PPE

Recommended Additional
PPE

» Safety glasses or goggles[2] ¢
Solid (Pieces, Ingots) Laboratory coat[2] « Protective

gloves (e.g., nitrile)[2]

* Face shield (if chipping or
creating dust)[2]

« Safety goggles « Laboratory

coat[2] « Protective gloves
Powder (e.g., nitrile)[2] » Respiratory

Protection (Dust mask or

respirator)[2]

* Double gloves[3]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Germanium-74 ensures safety and maintains the integrity
of the material. The following workflow outlines the key stages of this process.
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Figure 1. Germanium-74 Handling Workflow
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Caption: Figure 1. A step-by-step workflow for the safe handling of Germanium-74 in a

laboratory setting.
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Detailed Experimental Protocols

1. Receiving and Unpacking Germanium-74

e Procedure:

[¢]

Visually inspect the shipping container for any signs of damage.

o

Transfer the container to a designated, clean work area.

o

Don the appropriate PPE as specified in the table above.

[¢]

Carefully open the shipping container and inspect the primary container for integrity.

[e]

Verify that the product label matches the order information.

o

Store the material in a cool, dry, well-ventilated area in a tightly closed container.
2. Handling and Weighing Germanium-74 Powder
o Objective: To safely transfer a precise mass of Germanium-74 powder.

» Materials: Germanium-74 powder, analytical balance, weighing paper or boat, spatula,
secondary containment tray.

e Procedure:

o Ensure a local exhaust ventilation system (e.g., fume hood) is operational, especially
when handling powders to avoid dust generation.[2]

o Don all required PPE for handling powdered substances, including respiratory protection.
o Place a secondary containment tray on the analytical balance.

o Use a clean spatula to carefully transfer the desired amount of Germanium-74 powder
from the storage container to the weighing paper or boat.

o Avoid any actions that could create airborne dust.
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o Securely close the primary container of Germanium-74.

o Proceed with the intended experiment, keeping the material within the ventilated area as
much as possible.

3. Accidental Spill Response

e Procedure:

[¢]

Alert personnel in the immediate area.

[e]

If the spill involves powder, avoid creating dust.

o

For minor spills, use a damp cloth or absorbent paper to gently clean the area.

[¢]

For larger spills, use a HEPA-filtered vacuum cleaner. Do not dry sweep.

[¢]

Place all contaminated cleaning materials in a sealed container for proper disposal.

[e]

Wash the affected area with soap and water.

PPE Selection Logic

The choice of PPE is dictated by the physical form of Germanium-74 and the potential for
exposure. The following diagram illustrates the decision-making process for selecting the
appropriate level of protection.
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Start: Handling Germanium-74

What is the physical form?

Solid (Pieces, Ingots) Powder

Standard PPE:
- Safety Glasses
- Lab Coat

- Gloves

Inhalation Hazard

Add Respiratory Protection:
- Dust Mask or Respirator
- Use in Fume Hood

Figure 2. PPE Selection for Germanium-74

Click to download full resolution via product page

Caption: Figure 2. Decision tree for selecting appropriate PPE based on the form of
Germanium-74.

Physical and Chemical Properties

A summary of key physical and chemical data for Germanium-74 is provided below for easy
reference.
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Property Value Reference
Appearance Grayish-white brittle solid

Molecular Formula Ge [4]
Molecular Weight 72.59 g/mol [4]

Melting Point ~937 °C [4]

Boiling Point ~2830 °C [4]

Density 5.32 - 5.35 g/lcm? [4]

Solubility in Water

Insoluble

[4]

Stability

Stable under normal conditions

[4]

Incompatible Materials

Strong oxidizing agents,

halogens

[4]

Disposal Plan

While Germanium-74 is not classified as hazardous, all waste materials should be disposed of

responsibly and in accordance with institutional and local regulations.

e Solid Waste:

o Collect any unused or waste Germanium-74, including contaminated materials like gloves

and weighing paper, in a clearly labeled, sealed container.

o Consult your institution's Environmental Health and Safety (EHS) office for specific

disposal procedures for non-hazardous chemical waste.

e Liquid Waste:

o Germanium-74 is insoluble in water.[4] If used in a solvent, the disposal method will be

dictated by the hazards of the solvent.

o Do not dispose of any material containing Germanium-74 down the drain.
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o Collect all liquid waste in a labeled, sealed, and appropriate waste container.

For recycling options, especially for larger quantities of Germanium-containing materials,
specialized recycling companies can be contacted.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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